Cas no 2411262-49-0 (2-{4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2-ol)

• Product Name: 2-{4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2-ol
• CAS No: 2411262-49-0
• MF: C₁₆H₂₂FNO₂
• MW: 279.349788188934
• CID: 5911502
• PubChem ID: 165767369
• Update Time: 2025-05-23

2-{4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2411262-49-0
• Z3991661495
• EN300-7559079
• 2-{4-[(1-cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2-ol
• 2-{4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2-ol

• Inchi： 1S/C16H22FNO2/c1-16(2,19)11-6-7-15(14(17)8-11)20-10-13-9-18(13)12-4-3-5-12/h6-8,12-13,19H,3-5,9-10H2,1-2H3
• InChI Key： BYQYRQWDGQJZGK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC1CN1C1CCC1)C(C)(C)O

Computed Properties

• Exact Mass: 279.16345711g/mol
• Monoisotopic Mass: 279.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.5Ų

Additional information on 2-{4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2-ol

2-{4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2-ol: A Comprehensive Overview

The compound with CAS No. 2411262-49-0, commonly referred to as 2-{4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2-ol, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a cyclobutylaziridine moiety and a fluorophenolic group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of cyclobutylaziridine derivatives in modulating key biological pathways. The cyclobutane ring within the molecule is particularly interesting due to its strained geometry, which can influence the compound's pharmacokinetic properties and bioavailability. Researchers have explored the role of this strained ring in enhancing the molecule's ability to penetrate cellular membranes, a critical factor in drug delivery.

The 3-fluorophenolic group in the compound plays a crucial role in its interactions with biological systems. Fluorine substitution is known to enhance lipophilicity and improve the drug-like properties of molecules. This feature has been leveraged in designing analogs of 2-{4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2-ol for targeting specific receptors and enzymes involved in diseases such as cancer and neurodegenerative disorders.

One of the most exciting developments involving this compound is its potential as an antitumor agent. Preclinical studies have demonstrated that cyclobutylaziridine-containing compounds can induce apoptosis in cancer cells by interfering with mitochondrial function. The propanol group in the molecule has been shown to enhance the stability of these effects, making it a promising lead for anticancer drug development.

In addition to its therapeutic potential, 2-{4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2-ol has also been studied for its anti-inflammatory properties. Research indicates that the compound can inhibit the production of pro-inflammatory cytokines, suggesting its utility in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the cyclobutane ring requires precise control over reaction conditions to ensure stereochemical integrity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production of this compound, reducing costs and improving scalability.

From a pharmacokinetic standpoint, 2-{4-[(1-Cyclobutylaziridin-2-yl)methoxy]-3-fluorophenyl}propan-2ol exhibits favorable absorption and distribution profiles. Studies using animal models have shown that the compound achieves high concentrations in target tissues while maintaining low systemic toxicity, which is essential for safe therapeutic use.

Looking ahead, ongoing research is focused on optimizing the compound's efficacy and minimizing potential side effects. Scientists are exploring various structural modifications, including altering the substituents on the phenolic ring and modifying the aziridine moiety, to enhance its therapeutic index.

In conclusion, CAS No. 2411262490, or 2-{4-(1-cyclobutylaziridinmethyl-oxy)-3-fluorophenol}propanol, represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising preclinical results, positions it as a leading candidate for developing novel therapies across multiple therapeutic areas.